Cas no 16343-75-2 (2,2,3-trimethylbutane-1,3-diol)
16343-75-2 structure
Product Name:2,2,3-trimethylbutane-1,3-diol
CAS No:16343-75-2
MF:C7H16O2
MW:132.200742721558
CID:134005
PubChem ID:2780474
Update Time:2025-04-19
2,2,3-trimethylbutane-1,3-diol Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butanediol,2,2,3-trimethyl-
- 2,2,3-TRIMETHYLBUTANE-1,3-DIOL
- 2,2,3-Trimethyl-butan-1,3-diol
- 2,2,3-trimethyl-butane-1,3-diol
- AC1MCXVW
- AG-E-13306
- CTK4D1544
- I14-34989
- OR26350
- EN300-1630509
- DTXSID00381664
- FT-0759939
- 16343-75-2
- 1,3-Butanediol, 2,2,3-trimethyl-
- MFCD00101989
- F87163
- Z1255360655
- SCHEMBL4586259
- AKOS015908783
- FWRDQCHWQGNXNZ-UHFFFAOYSA-N
- DB-004820
- 2,2,3-trimethylbutane-1,3-diol
-
- Inchi: 1S/C7H16O2/c1-6(2,5-8)7(3,4)9/h8-9H,5H2,1-4H3
- InChI Key: FWRDQCHWQGNXNZ-UHFFFAOYSA-N
- SMILES: OC(C)(C)C(C)(C)CO
Computed Properties
- Exact Mass: 132.11508
- Monoisotopic Mass: 132.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 95.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 0.949
- Melting Point: 126-127
- Boiling Point: 199.5°Cat760mmHg
- Flash Point: 83.6°C
- Refractive Index: 1.451
- PSA: 40.46
- LogP: 0.77580
2,2,3-trimethylbutane-1,3-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1630509-0.05g |
2,2,3-trimethylbutane-1,3-diol |
16343-75-2 | 95% | 0.05g |
$229.0 | 2023-07-06 | |
| Enamine | EN300-1630509-0.1g |
2,2,3-trimethylbutane-1,3-diol |
16343-75-2 | 95% | 0.1g |
$342.0 | 2023-07-06 | |
| Enamine | EN300-1630509-0.25g |
2,2,3-trimethylbutane-1,3-diol |
16343-75-2 | 95% | 0.25g |
$487.0 | 2023-07-06 | |
| Enamine | EN300-1630509-0.5g |
2,2,3-trimethylbutane-1,3-diol |
16343-75-2 | 95% | 0.5g |
$768.0 | 2023-07-06 | |
| Enamine | EN300-1630509-1.0g |
2,2,3-trimethylbutane-1,3-diol |
16343-75-2 | 95% | 1.0g |
$986.0 | 2023-07-06 | |
| Enamine | EN300-1630509-2.5g |
2,2,3-trimethylbutane-1,3-diol |
16343-75-2 | 95% | 2.5g |
$1931.0 | 2023-07-06 | |
| Enamine | EN300-1630509-5.0g |
2,2,3-trimethylbutane-1,3-diol |
16343-75-2 | 95% | 5.0g |
$2858.0 | 2023-07-06 | |
| Enamine | EN300-1630509-10.0g |
2,2,3-trimethylbutane-1,3-diol |
16343-75-2 | 95% | 10.0g |
$4236.0 | 2023-07-06 | |
| 1PlusChem | 1P001UKJ-100mg |
1,3-Butanediol, 2,2,3-trimethyl- |
16343-75-2 | 95% | 100mg |
$114.00 | 2024-06-19 | |
| 1PlusChem | 1P001UKJ-250mg |
1,3-Butanediol, 2,2,3-trimethyl- |
16343-75-2 | 95% | 250mg |
$217.00 | 2024-06-19 |
2,2,3-trimethylbutane-1,3-diol Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
16343-75-2 (2,2,3-trimethylbutane-1,3-diol) Related Products
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- 26343-51-1(2,4-Hexanediol, 2,3,5,5-tetramethyl-, (R*,R*)-)
- 81756-50-5(1,3-PENTANEDIOL, 3,4,4-TRIMETHYL-)
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- 187728-31-0(2,4-Hexanediol, 4,5,5-trimethyl-)
- 190734-12-4(1,3-Pentanediol, 2,3-dimethyl-2-propyl-)
- 187728-29-6(2,4-Hexanediol, 3,3,4-trimethyl-)
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